Cas no 99543-11-0 ((2alpha,3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)-2,23-dihydroxyolean-12-en-28-oic acid)

• Product Name: (2alpha,3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)-2,23-dihydroxyolean-12-en-28-oic acid
• CAS No: 99543-11-0
• MF: C₃₆H₅₈O₁₀
• MW: 650.839732646942
• CID: 1992674
• PubChem ID: 14031162
• Update Time: 2024-03-01

(2alpha,3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)-2,23-dihydroxyolean-12-en-28-oic acid Chemical and Physical Properties

Names and Identifiers

• (2alpha,3beta,5xi,18alpha)-3-(beta-D-glucopyranosyloxy)-2,23-dihydroxyolean-12-en-28-oic acid
• Olean-12-en-28-oic acid, 3-(β-D-glucopyranosyloxy)-2,23-dihydroxy-, (2α,3β,4α)-
• Bayogenin base + O-Hex
• FT-0775305
• 11-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Arjunolic acid 3-glucoside
• CHEBI:176278

• Inchi： 1S/C36H58O10/c1-31(2)11-13-36(30(43)44)14-12-34(5)19(20(36)15-31)7-8-24-32(3)16-21(39)28(33(4,18-38)23(32)9-10-35(24,34)6)46-29-27(42)26(41)25(40)22(17-37)45-29/h7,20-29,37-42H,8-18H2,1-6H3,(H,43,44)/t20-,21+,22+,23+,24+,25+,26-,27+,28-,29-,32-,33-,34+,35+,36-/m0/s1
• InChI Key： ZOUJKJNUAOXJGL-XJWBRSAFSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 650.40299804g/mol
• Monoisotopic Mass: 650.40299804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 5
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 177Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins